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Compound of Interest

Compound Name: 3,4,5-Trimethoxyphenylacetic acid

Cat. No.: B1207566

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed information on the solubility of 3,4,5-
Trimethoxyphenylacetic acid (TMPA) in Dimethyl Sulfoxide (DMSO) and other common
laboratory solvents. It includes quantitative solubility data, standardized protocols for solubility
determination, and methods for preparing stock solutions.

Introduction

3,4,5-Trimethoxyphenylacetic acid (CAS No. 951-82-6), a derivative of phenylacetic acid,
serves as a key intermediate in the synthesis of various organic compounds and has
applications in pharmaceutical research.[1] Understanding its solubility profile is critical for a
wide range of applications, including reaction chemistry, formulation development, and in
vitro/in vivo screening assays. This document outlines the solubility characteristics of TMPA
and provides standardized protocols for its handling and use in a research setting.

Chemical Structure:

Molecular Formula: C11H1405[2][3]

Molecular Weight: 226.23 g/mol [1][2]

Appearance: White to cream-colored crystalline powder.[4][5]

Melting Point: 117-120 °C[3]
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Quantitative Solubility Data

The solubility of 3,4,5-Trimethoxyphenylacetic acid has been determined in several common

laboratory solvents. The data is summarized in the table below. It is important to note that

solubility can be affected by factors such as temperature, pH, and the crystalline form of the

solute.
. Concentration
Solvent Molarity (mM) Remarks Reference
(mg/mL)
Dimethyl Sonication is
Sulfoxide 198.91 45 recommended to  [1]
(DMSO) aid dissolution.
Described as
"soluble” or "very
soluble”. As an
Water - Soluble ) ) [1][5][6]
organic acid,
solubility is pH-
dependent.
Acetone - Soluble - [5]
Sources report
Soluble / Slightly ~ both "soluble”
Chloroform - _ [4][5]
Soluble and "slightly
soluble".
Methanol - Slightly Soluble - [4]
Forms a clear
10% DMSO / solution. Suitable
_ =22.10 =5 o [7]
90% Corn Qil for in vivo
studies.
10% DMSO / Forms a clear
40% PEG300/ solution. Suitable
>22.10 =5 o [7118]
5% Tween-80 / for in vivo
45% Saline studies.
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Experimental Protocols

Protocol 1: Preparation of a Saturated Stock Solution in
DMSO

This protocol describes the preparation of a high-concentration stock solution of 3,4,5-
Trimethoxyphenylacetic acid in DMSO.

Materials:

» 3,4,5-Trimethoxyphenylacetic acid (solid)
e Anhydrous Dimethyl Sulfoxide (DMSO)

» Vortex mixer

» Bath sonicator

o Calibrated analytical balance

« Sterile microcentrifuge tubes or vials

Procedure:

Weigh out 45 mg of 3,4,5-Trimethoxyphenylacetic acid and place it into a sterile vial.

e Add 1 mL of anhydrous DMSO to the vial.

o Cap the vial securely and vortex the mixture vigorously for 1-2 minutes.

¢ Place the vial in a bath sonicator and sonicate for 10-15 minutes to ensure complete
dissolution.[1] The solution should become clear.

 Visually inspect the solution for any remaining particulate matter. If undissolved solid is
present, continue sonication for an additional 10 minutes.

o For long-term storage, it is recommended to aliquot the stock solution into smaller volumes
to avoid repeated freeze-thaw cycles. Store at -80°C for up to one year or at -20°C for one
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month.[1][8]

Protocol 2: General Qualitative Solubility Determination

This protocol provides a systematic approach to assess the solubility of 3,4,5-
Trimethoxyphenylacetic acid in various aqueous and organic solvents.

Materials:

3,4,5-Trimethoxyphenylacetic acid (solid)

Test solvents (e.g., Water, 5% NaOH, 5% NaHCOs, 5% HCI, Ethanol, Methanol, Acetone)

Small test tubes or glass vials (1-2 mL capacity)

Vortex mixer

Spatula

Procedure:

Place approximately 5 mg of 3,4,5-Trimethoxyphenylacetic acid into a clean, dry test tube.

e Add the selected solvent (e.g., Water) to the test tube in 0.25 mL increments, up to a total
volume of 1 mL.

o After each addition, cap the tube and vortex vigorously for 30-60 seconds.

» Visually inspect the mixture against a contrasting background to determine if the solid has
dissolved completely.

» Record the observation as "Soluble" (dissolves completely), "Partially Soluble” (a significant
portion dissolves), or "Insoluble” (little to no solid dissolves).

e For Aqueous Solvents:

o If the compound is soluble in water, test the solution's pH with litmus paper to confirm its
acidic nature.[9]
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o If the compound is insoluble in water, proceed to test its solubility in 5% NaOH, 5%
NaHCOs, and 5% HCI to assess its acidic or basic properties.[9][10] As an acid, TMPA is
expected to be soluble in basic solutions like NaOH and NaHCOs.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the solubility class of an
unknown organic acid, such as 3,4,5-Trimethoxyphenylacetic acid.
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Start: Add ~5 mg of
3,4,5-Trimethoxyphenylacetic acid
to test tube

Add 1 mL Water
Vortex for 60s

Is it Soluble?

No

Add 1 mL 5% NaOH
Vortex for 60s

Class: Water-Soluble Acid (Sa)
(Confirm with litmus paper)

Is it Soluble?

Add 1 mL 5% NaHCO3 Add 1 mL 5% HCI
Vortex for 60s Vortex for 60s

Is it Soluble? Is it Soluble?

Yes

Class: Strong Organic Acid (AS) g

Class: Weak Organic Acid (Aw) Class: Neutral Compound (N)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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